Cas no 56961-22-9 (1,2,4-Benzenetriol, 3,5,6-trichloro-)
56961-22-9 structure
Product Name:1,2,4-Benzenetriol, 3,5,6-trichloro-
CAS No:56961-22-9
MF:C6H3Cl3O3
MW:229.445219278336
CID:347235
PubChem ID:14455603
Update Time:2025-04-19
1,2,4-Benzenetriol, 3,5,6-trichloro- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Benzenetriol, 3,5,6-trichloro-
- 3,5,6-trichlorobenzene-1,2,4-triol
- DTXSID80972418
- Trichloro-1,2,4-trihydroxybenzene
- 56961-22-9
- SCHEMBL3308638
-
- Inchi: 1S/C6H3Cl3O3/c7-1-2(8)5(11)6(12)3(9)4(1)10/h10-12H
- InChI Key: ORRYSFHTLNADQC-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=C(C(=C1O)O)Cl)Cl)O
Computed Properties
- Exact Mass: 227.91489
- Monoisotopic Mass: 227.914777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 60.7Ų
Experimental Properties
- PSA: 60.69
1,2,4-Benzenetriol, 3,5,6-trichloro- Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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